1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride

Specification

• CAS No.: 1305711-79-8
• Molecular Formula: C6H10ClF2N3
• Molecular Weight: 197.61 g/mol
• IUPAC Name: 1-(difluoromethyl)-3,5-dimethylpyrazol-4-amine;hydrochloride
• Standard InChI: InChI=1S/C6H9F2N3.ClH/c1-3-5(9)4(2)11(10-3)6(7)8;/h6H,9H2,1-2H3;1H
• Standard InChI Key: KZGOZFWALKIMSG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C(F)F)C)N.Cl
• Canonical SMILES: CC1=C(C(=NN1C(F)F)C)N.Cl

Introduction

Chemical Identity and Structural Characteristics

1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride belongs to the class of pyrazole derivatives, featuring a five-membered aromatic heterocycle with two adjacent nitrogen atoms. The compound is characterized by several key substituent groups that define its unique chemical identity. The pyrazole ring contains methyl groups at positions 3 and 5, an amine group at position 4, and a difluoromethyl group attached to the nitrogen at position 1, with the molecule existing as a hydrochloride salt.

This particular structural arrangement contributes to the compound's distinct chemical behavior, including its reactivity profile and potential interactions with biological systems. The presence of the difluoromethyl group (CHF₂) is especially noteworthy, as fluorinated organic compounds often demonstrate enhanced metabolic stability and bioavailability in pharmaceutical applications. The hydrochloride salt formation improves the compound's solubility in aqueous environments, which is advantageous for certain synthetic and biological applications.

Identification Parameters

Table 1 presents the comprehensive identification parameters for 1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride:

Parameter	Value
CAS Number	1305711-79-8
Chemical Formula	C₆H₁₀ClF₂N₃
Molecular Weight	197.61 g/mol
MDL Number	MFCD18089461
PubChem CID	50988185
IUPAC Name	1-(difluoromethyl)-3,5-dimethylpyrazol-4-amine; hydrochloride
Physical Form	Powder

Physical and Chemical Properties

The physical and chemical properties of 1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride significantly influence its behavior in various chemical environments, its stability under different conditions, and its potential applications in research and industry.

Physical Properties

The compound presents as a solid powder at room temperature and is typically stored at ambient temperature conditions, which indicates reasonable stability under normal laboratory environments. The presence of the hydrochloride moiety enhances the compound's solubility in polar solvents compared to its free base form, making it more amenable to aqueous solutions for biological testing and pharmaceutical formulations.

Chemical Identifiers and Structural Representation

For precise chemical identification and database referencing, several standardized notations are used:

Notation Type	Identifier
Standard InChI	InChI=1S/C6H9F2N3.ClH/c1-3-5(9)4(2)11(10-3)6(7)8;/h6H,9H2,1-2H3;1H
InChI Key	KZGOZFWALKIMSG-UHFFFAOYSA-N
SMILES	CC1=C(C(=NN1C(F)F)C)N.Cl

These standardized notations allow for unambiguous identification and representation of the compound's structure in chemical databases and literature.

Supplier	Product Code	Package Size	Additional Information
American Elements	OMXX-291555-01	Various	Available in different purities
Apollo Scientific	PC410114-1G	1 gram	Price: €168 EUR (as of 2025)
Hölzel Diagnostika	Not specified	0.25g	Research chemicals category

American Elements offers the compound in various volumes, including bulk quantities, and can produce materials to customer specifications. The materials are available in high and ultra-high purity forms (99%, 99.9%, 99.99%, 99.999%, and higher) and to many standard grades when applicable.

Packaging Specifications

According to American Elements, typical bulk packaging includes:

• Palletized plastic 5 gallon/25 kg pails

• Fiber and steel drums to 1-ton super sacks in full container (FCL) or truck load (T/L) quantities

Research and sample quantities, particularly for air-sensitive materials, may be packaged under argon or vacuum. Shipping documentation typically includes a Certificate of Analysis and Safety Data Sheet (SDS).